2-hydroxy-N'-(1-methylpentylidene)-2-phenylacetohydrazide

• IUPAC Name: N-[(E)-hexan-2-ylideneamino]-2-hydroxy-2-phenylacetamide
• InChI: InChI=1S/C14H20N2O2/c1-3-4-8-11(2)15-16-14(18)13(17)12-9-6-5-7-10-12/h5-7,9-10,13,17H,3-4,8H2,1-2H3,(H,16,18)/b15-11+
• InChI Key: GADIIYZGIQCTOZ-RVDMUPIBSA-N
• Canonical SMILES: CCCCC(=NNC(=O)C(C1=CC=CC=C1)O)C
• Isomeric SMILES: CCCC/C(=N/NC(=O)C(C1=CC=CC=C1)O)/C
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

2-hydroxy-N'-(1-methylpentylidene)-2-phenylacetohydrazide, commonly known as MPH, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPH is a hydrazide derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been investigated in detail.

Scientific Research Applications

MPH has been investigated for its potential applications in various scientific fields, including pharmacology, biochemistry, and neuroscience. In pharmacology, MPH has been studied for its potential as an anti-inflammatory agent, as well as its effects on the immune system. In biochemistry, MPH has been investigated for its role in regulating oxidative stress and its potential as an antioxidant. In neuroscience, MPH has been studied for its effects on the central nervous system, including its potential as a neuroprotective agent.

Mechanism of Action

The mechanism of action of MPH is not fully understood, but it is believed to involve the regulation of oxidative stress and inflammation. MPH has been shown to inhibit the production of reactive oxygen species and to reduce the expression of pro-inflammatory cytokines in vitro and in vivo. It is also believed to modulate the activity of various signaling pathways, including the MAPK and NF-κB pathways.
Biochemical and Physiological Effects:
MPH has been shown to have a range of biochemical and physiological effects, including antioxidant and anti-inflammatory properties. It has been shown to reduce oxidative stress and inflammation in various cell types, including macrophages and neurons. MPH has also been shown to have neuroprotective effects, and to improve cognitive function in animal models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

MPH has several advantages for use in lab experiments, including its stability and low toxicity. It is also relatively easy to synthesize and can be obtained in high purity. However, there are also limitations to its use, including its limited solubility in water and its potential for non-specific binding to proteins.

Future Directions

There are several potential future directions for research on MPH. One area of interest is the development of novel synthetic methods for MPH that can improve yield and purity. Another area of interest is the investigation of MPH's effects on specific signaling pathways, and the identification of specific molecular targets for MPH action. Additionally, the potential therapeutic applications of MPH in various disease models should be further explored, including its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.